(2-(Furan-3-yl)pyridin-4-yl)boronic acid

• Molecular Formula: C9H8BNO3
• Molecular Weight: 188.98 g/mol
• IUPAC Name: [2-(furan-3-yl)pyridin-4-yl]boronic acid
• InChI: InChI=1S/C9H8BNO3/c12-10(13)8-1-3-11-9(5-8)7-2-4-14-6-7/h1-6,12-13H
• InChI Key: KXKXVTZRCZGSDK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NC=C1)C2=COC=C2)(O)O

Description

(2-(Furan-3-yl)pyridin-4-yl)boronic acid is a heteroaryl boronic acid featuring a pyridine ring substituted at the 4-position with a boronic acid group and at the 2-position with a furan-3-yl moiety. Boronic acids are pivotal in organic synthesis, medicinal chemistry, and materials science due to their ability to form reversible covalent bonds with diols and hydroxyl groups, enabling applications in Suzuki-Miyaura cross-coupling reactions, sensor development, and drug design .

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acids

Substituent Effects on Reactivity and Stability

Pyridinyl Boronic Acids with Heteroaryl Substituents

• (2-(Furan-2-yl)pyridin-4-yl)boronic Acid (): The furan-2-yl substituent differs in regiochemistry (2-position vs. 3-position), altering electronic and steric profiles. Application: Used in synthesizing fluorescent probes and antiviral agents (e.g., compound 10b in ).
• (5-Fluoro-2-(2-methoxyethoxy)pyridin-4-yl)boronic Acid (): The electron-withdrawing fluorine and methoxyethoxy groups reduce electron density at the pyridine ring, decreasing reactivity in Suzuki couplings but improving metabolic stability in drug candidates.

Phenyl-Substituted Pyridinyl Boronic Acids

• [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic Acid (): Exhibits potent inhibition of fungal histone deacetylase (MoRPD3) at 1 µM, outperforming trichostatin A. The methoxyethylphenoxy group enhances solubility and target affinity compared to furan-based analogs. Comparison: The furan-3-yl group in the target compound may offer lower steric hindrance, improving binding to planar active sites .

Data Tables

Table 1: Comparative Properties of Selected Pyridinyl Boronic Acids

Compound Name	Substituent Position	Key Functional Groups	Reactivity in Suzuki Coupling	Biological Activity (IC50/EC50)	Reference Evidence
(2-(Furan-3-yl)pyridin-4-yl)boronic acid	2-Furan-3-yl, 4-B(OH)2	Furan, Pyridine, Boronic acid	Moderate (predicted)	N/A (Theoretical)	—
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	Complex aryl substituents	Methoxyethylphenoxy, Boronic acid	High	1 µM (Antifungal)
(5-Fluoro-2-(2-methoxyethoxy)pyridin-4-yl)boronic acid	5-F, 2-Methoxyethoxy	Fluorine, Methoxyethoxy	Low	N/A